Cas no 83485-04-5 (1-(4-{(E)-[4-(Octadecyloxy)phenyl]diazenyl}benzene-1-sulfonyl)piperidine)

• Product name: 1-(4-{(E)-[4-(Octadecyloxy)phenyl]diazenyl}benzene-1-sulfonyl)piperidine
• CAS No: 83485-04-5
• MF: C₃₅H₅₅N₃O₃S
• MW: 597.894
• CID: 2804481
• PubChem ID: 71407226

1-(4-{(E)-[4-(Octadecyloxy)phenyl]diazenyl}benzene-1-sulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• DTXSID00827810
• 1-(4-{(E)-[4-(Octadecyloxy)phenyl]diazenyl}benzene-1-sulfonyl)piperidine
• 83485-04-5

• Inchi： InChI=1S/C35H55N3O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-31-41-34-25-21-32(22-26-34)36-37-33-23-27-35(28-24-33)42(39,40)38-29-18-17-19-30-38/h21-28H,2-20,29-31H2,1H3
• InChI Key： MEHOOUTWMPWTNI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 597.39641380Da
• Monoisotopic Mass: 597.39641380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 22
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 79.7Ų